Cas no 98298-63-6 (trimethyl-1H-pyrazole-4-carbonyl chloride)

Trimethyl-1H-pyrazole-4-carbonyl chloride is a versatile acylating reagent used in organic synthesis, particularly in the preparation of amides and esters. Its pyrazole core and reactive carbonyl chloride group make it valuable for introducing the trimethylpyrazole moiety into target molecules. The compound exhibits high reactivity, enabling efficient coupling with nucleophiles such as amines and alcohols under mild conditions. Its stability and selectivity are advantageous in multi-step synthetic routes. This reagent is commonly employed in pharmaceutical and agrochemical research for constructing heterocyclic frameworks. Proper handling under inert conditions is recommended due to its moisture sensitivity.

trimethyl-1H-pyrazole-4-carbonyl chloride structure

98298-63-6 structure

Product Name:trimethyl-1H-pyrazole-4-carbonyl chloride

CAS No:98298-63-6

MF:C₇H₉ClN₂O

MW:172.61216044426

MDL:MFCD03421589

CID:801724

PubChem ID:13637622

Update Time:2025-06-07

trimethyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carbonylchloride, 1,3,5-trimethyl-
- 1,3,5-TRIMETHYL-1H-PYRAZOLE-4-CARBONYL CHLORIDE
- R7232
- MFCD03421589
- UFNVZQRBSDFSPY-UHFFFAOYSA-N
- 1,3,5-Trimethyl-1H-pyrazole-4-carbonylchloride
- BB 0259480
- AS-9574
- FT-0725928
- F2169-0704
- 98298-63-6
- DTXSID50545618
- 1,3,5-Trimethylpyrazole-4-carbonyl chloride
- AKOS005171987
- 1,3,5-trimethylpyrazole-4-carboxylic acid chloride
- SCHEMBL4205499
- EN300-228574
- trimethyl-1H-pyrazole-4-carbonyl chloride
- MDL： MFCD03421589
- Inchi： 1S/C7H9ClN2O/c1-4-6(7(8)11)5(2)10(3)9-4/h1-3H3
- InChI Key： UFNVZQRBSDFSPY-UHFFFAOYSA-N
- SMILES： ClC(C1C(C)=NN(C)C=1C)=O

Computed Properties

Exact Mass: 172.0403406g/mol
Monoisotopic Mass: 172.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 34.9Å²

trimethyl-1H-pyrazole-4-carbonyl chloride Pricemore >>

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TRC	T899010-10mg	1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride	98298-63-6		10mg	$ 50.00	2022-06-02
TRC	T899010-50mg	1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride	98298-63-6		50mg	$ 160.00	2022-06-02
TRC	T899010-100mg	1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride	98298-63-6		100mg	$ 250.00	2022-06-02
Apollo Scientific	OR110409-1g	1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride	98298-63-6	95	1g	£202.00	2025-02-19
abcr	AB380877-1 g	1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride	98298-63-6		1g	€245.90	2022-03-02
abcr	AB380877-5 g	1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride	98298-63-6		5g	€710.70	2022-03-02
abcr	AB380877-10 g	1,3,5-Trimethyl-1H-pyrazole-4-carbonyl chloride	98298-63-6		10g	€1,042.70	2022-03-02
Chemenu	CM531187-1g	1,3,5-Trimethyl-1H-pyrazole-4-carbonylchloride	98298-63-6	97%	1g	$162	2022-06-09
Enamine	EN300-228574-0.05g	trimethyl-1H-pyrazole-4-carbonyl chloride	98298-63-6	95.0%	0.05g	$35.0	2025-03-21
Enamine	EN300-228574-0.1g	trimethyl-1H-pyrazole-4-carbonyl chloride	98298-63-6	95.0%	0.1g	$54.0	2025-03-21